2-(benzylthio)-N-(2-(2-(4-fluorophenyl)thiazol-4-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]acetamide
• InChI: InChI=1S/C20H19FN2OS2/c21-17-8-6-16(7-9-17)20-23-18(13-26-20)10-11-22-19(24)14-25-12-15-4-2-1-3-5-15/h1-9,13H,10-12,14H2,(H,22,24)
• InChI Key: COPBDISMLOXAHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NCCC2=CSC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2OS2
• Molecular Weight: 386.5 g/mol

Description

The compound “2-(benzylthio)-N-(2-(2-(4-fluorophenyl)thiazol-4-yl)ethyl)acetamide” is a complex organic molecule. It contains a thiazole ring, which is a type of heterocyclic compound, and a fluorophenyl group, which is a type of aromatic compound.

Molecular Structure Analysis

The molecular structure of this compound likely includes a thiazole ring attached to a fluorophenyl group via an acetamide linkage. There is also a benzylthio group attached to the thiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, and stability would be influenced by the presence of the thiazole ring, the fluorophenyl group, and the benzylthio group.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 2-(benzylthio)-N-(2-(2-(4-fluorophenyl)thiazol-4-yl)ethyl)acetamide, also known as 2-(benzylsulfanyl)-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}acetamide:

Anticancer Activity

This compound has shown potential in inhibiting the growth of various cancer cell lines. Its structure allows it to interact with cellular targets that are crucial for cancer cell proliferation and survival. .

Antimicrobial Properties

Studies have demonstrated that this compound exhibits significant antimicrobial activity against a range of bacterial and fungal pathogens. .

Anti-inflammatory Effects

The compound has been investigated for its anti-inflammatory properties. It can modulate the production of inflammatory cytokines and inhibit key enzymes involved in the inflammatory response. .

Mechanism of Action

The mechanism of action of this compound is not clear without further information. It could potentially interact with biological systems in a variety of ways depending on its exact structure and properties.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry.